Cas no 2034321-07-6 (1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one)

• Product Name: 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
• CAS No: 2034321-07-6
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 6463081
• PubChem ID: 119100519
• Update Time: 2025-05-21

1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
• 1-(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(o-tolyloxy)ethanone
• 1-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-(2-methylphenoxy)ethanone
• AKOS026690913
• 1-{3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
• 2034321-07-6
• F6478-5920

• Inchi： 1S/C17H18ClN3O3/c1-12-4-2-3-5-15(12)23-11-16(22)21-7-6-14(10-21)24-17-19-8-13(18)9-20-17/h2-5,8-9,14H,6-7,10-11H2,1H3
• InChI Key： ZDFPWCPRLOUXLA-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 347.1036691g/mol
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one

Recent Advances in the Study of 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one (CAS: 2034321-07-6)

The compound 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one (CAS: 2034321-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and chloropyrimidinyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinase pathways, which are often dysregulated in cancers and inflammatory diseases. The presence of the 5-chloropyrimidin-2-yl group is believed to contribute to its high binding affinity and selectivity, making it a candidate for further optimization and clinical evaluation.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic profile. Studies have indicated favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's properties and improve its therapeutic index.

The synthesis of 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Looking ahead, the compound's potential applications extend beyond oncology. Early-stage research suggests its utility in neurodegenerative diseases and autoimmune disorders, where kinase modulation plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 1-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-(2-methylphenoxy)ethan-1-one represents a promising scaffold for drug discovery. Its multifaceted pharmacological profile and synthetic accessibility position it as a valuable candidate for further investigation. Continued research will be essential to fully elucidate its mechanisms of action and therapeutic potential.